Cas no 1339406-37-9 ({1,3-dimethyl-1H-pyrazolo3,4-bpyridin-5-yl}methanol)

• Product Name: {1,3-dimethyl-1H-pyrazolo3,4-bpyridin-5-yl}methanol
• CAS No: 1339406-37-9
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6468618
• PubChem ID: 63772403
• Update Time: 2025-06-30

{1,3-dimethyl-1H-pyrazolo3,4-bpyridin-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1,3-dimethyl-1H-pyrazolo3,4-bpyridin-5-yl}methanol
• 1H-Pyrazolo[3,4-b]pyridine-5-methanol, 1,3-dimethyl-

• Inchi： 1S/C9H11N3O/c1-6-8-3-7(5-13)4-10-9(8)12(2)11-6/h3-4,13H,5H2,1-2H3
• InChI Key： MNYSWXIKHUEAQX-UHFFFAOYSA-N
• SMILES： C12N(C)N=C(C)C1=CC(CO)=CN=2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 360.0±37.0 °C(Predicted)
• pka: 13.58±0.10(Predicted)

Additional information on {1,3-dimethyl-1H-pyrazolo3,4-bpyridin-5-yl}methanol

Introduction to {1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol (CAS No. 1339406-37-9)

The compound {1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol, with the CAS registry number 1339406-37-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The molecule's structure consists of a pyrazolo[3,4-b]pyridine core substituted with two methyl groups at the 1 and 3 positions and a hydroxymethyl group at the 5 position. This combination of substituents imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of {1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. The compound's ability to undergo various functional group transformations makes it a valuable building block in organic synthesis. Moreover, its unique electronic structure has been leveraged in the development of novel catalytic systems and sensors.

The synthesis of {1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-b]pyridine core. This is followed by selective methylation and hydroxylation steps to introduce the desired substituents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these synthetic routes.

In terms of physical properties, {1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol exhibits a melting point of approximately 220°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based applications. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, which is indicative of its potential use in light-harvesting materials.

One of the most promising areas of research involving this compound is its application in drug discovery. The pyrazolopyridine framework has been shown to exhibit bioactivity against various enzymes and receptors, making it a valuable lead compound for medicinal chemists. Recent studies have demonstrated that {1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol derivatives can modulate key cellular pathways involved in inflammation and neurodegenerative diseases.

Furthermore, the compound has been investigated for its role in polymer chemistry. Its ability to act as a monomer in polymerization reactions has led to the development of novel polymeric materials with tailored properties. These materials exhibit improved mechanical strength and thermal stability compared to traditional polymers.

In conclusion, {1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methanol (CAS No. 1339406-37-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in organic chemistry, materials science, and drug discovery. As ongoing research continues to uncover new properties and uses for this compound